Cas no 2228518-67-8 (4-(1-amino-2,2-difluorocyclopropyl)-N,N-dimethylaniline)

• Product Name: 4-(1-amino-2,2-difluorocyclopropyl)-N,N-dimethylaniline
• CAS No: 2228518-67-8
• MF: C₁₁H₁₄F₂N₂
• MW: 212.239069461823
• CID: 5937555
• PubChem ID: 165853755
• Update Time: 2025-10-30

4-(1-amino-2,2-difluorocyclopropyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,2-difluorocyclopropyl)-N,N-dimethylaniline
• 2228518-67-8
• EN300-1946145

• Inchi： 1S/C11H14F2N2/c1-15(2)9-5-3-8(4-6-9)10(14)7-11(10,12)13/h3-6H,7,14H2,1-2H3
• InChI Key： RLEOVJZOKLZMKT-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1)N(C)C)N)F

Computed Properties

• Exact Mass: 212.11250478g/mol
• Monoisotopic Mass: 212.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(1-amino-2,2-difluorocyclopropyl)-N,N-dimethylaniline

Comprehensive Overview of 4-(1-amino-2,2-difluorocyclopropyl)-N,N-dimethylaniline (CAS No. 2228518-67-8): Properties, Applications, and Industry Insights

The compound 4-(1-amino-2,2-difluorocyclopropyl)-N,N-dimethylaniline (CAS No. 2228518-67-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This difluorinated cyclopropylamine derivative stands out for its versatility, making it a subject of interest for scientists exploring novel small molecule therapeutics and crop protection agents. Its molecular architecture, combining a fluorinated cyclopropane ring with a dimethylaniline moiety, offers intriguing possibilities for drug discovery and material science.

In the context of modern medicinal chemistry, the incorporation of fluorine atoms into organic compounds has become a strategic approach to enhance metabolic stability, bioavailability, and binding affinity. The 1-amino-2,2-difluorocyclopropyl group in this compound exemplifies this trend, as fluorination often improves pharmacokinetic properties. Researchers investigating kinase inhibitors or GPCR-targeted drugs may find this scaffold particularly valuable for lead optimization. The compound's logP and polar surface area suggest favorable drug-like characteristics, aligning with current industry preferences for Lipinski rule-compliant candidates.

From a synthetic chemistry perspective, the preparation of 4-(1-amino-2,2-difluorocyclopropyl)-N,N-dimethylaniline involves sophisticated organofluorine chemistry techniques. The construction of its difluorocyclopropane core typically requires specialized fluorination reagents or transition metal-catalyzed approaches. These synthetic challenges have sparked discussions in process chemistry forums about scalable production methods, with particular focus on atom economy and green chemistry principles. Recent advances in continuous flow fluorination may offer solutions to some of these manufacturing hurdles.

The compound's potential extends beyond pharmaceuticals into advanced materials development. Its electron-donating dimethylaniline group combined with the electron-withdrawing difluorocyclopropyl moiety creates interesting electronic properties that could be exploited in organic electronics or photoactive materials. Materials scientists are increasingly exploring such fluorinated aromatic amines for applications ranging from OLED emitters to photocatalysts, making this compound relevant to multiple cutting-edge research areas.

Analytical characterization of CAS No. 2228518-67-8 presents specific challenges and opportunities. The 19F NMR spectrum provides crucial structural information due to the presence of fluorine atoms, while LC-MS techniques are essential for purity assessment. Recent improvements in high-resolution mass spectrometry have enabled more accurate characterization of such fluorine-containing compounds, addressing previous limitations in mass spectral interpretation. These analytical advancements support quality control in both research and potential commercial applications.

In the broader context of chemical innovation, this compound exemplifies the growing importance of fluorine in drug design. Industry reports indicate that approximately 30% of newly approved pharmaceuticals contain fluorine, underscoring the relevance of compounds like 4-(1-amino-2,2-difluorocyclopropyl)-N,N-dimethylaniline. Its structural features align with current trends toward three-dimensional molecular architectures in medicinal chemistry, moving away from flat aromatic systems. This shift responds to the pharmaceutical industry's need for compounds with improved target selectivity and reduced off-target effects.

The safety profile and toxicological considerations of this compound remain areas of active investigation. While not classified as hazardous under current regulations, proper handling of amino-fluorinated compounds generally requires standard laboratory precautions. Recent developments in computational toxicology tools allow for preliminary assessment of such novel structures, though experimental data remains essential for comprehensive evaluation. These considerations are particularly important for researchers exploring its potential in preclinical development pipelines.

Looking ahead, the scientific community anticipates growing interest in 2228518-67-8 and related difluorocyclopropylamine derivatives. Patent literature reveals increasing activity around similar structures, particularly in areas of central nervous system therapeutics and anti-infective agents. The compound's versatility suggests it may serve as a valuable chemical building block for multiple research programs, potentially enabling discoveries across therapeutic areas. As synthetic methods improve and biological data accumulates, this molecule may emerge as a key player in next-generation small molecule drug discovery efforts.

For researchers considering working with 4-(1-amino-2,2-difluorocyclopropyl)-N,N-dimethylaniline, several practical considerations merit attention. Storage typically requires protection from light and moisture, with recommended conditions of 2-8°C under inert atmosphere. Solubility profiles suggest DMSO or dichloromethane as suitable solvents for most applications, though recent trends toward green solvents encourage exploration of alternatives like 2-methyl-THF or cyclopentyl methyl ether. These practical aspects reflect the compound's compatibility with modern sustainable chemistry practices.

The commercial availability and supply chain aspects of this compound have evolved significantly in recent years. While initially accessible only through custom synthesis, several fine chemical suppliers now offer it as a catalog item, reflecting growing demand. Pricing trends indicate stabilization as production scales up, though costs remain higher than non-fluorinated analogs due to specialized synthesis requirements. These market dynamics mirror broader patterns in fluorinated building blocks, where increasing adoption drives economies of scale.